Cas no 2098126-29-3 (5-Bromo-N-(piperidin-4-yl)pyridin-2-amine dihydrochloride)

• Product Name: 5-Bromo-N-(piperidin-4-yl)pyridin-2-amine dihydrochloride
• CAS No: 2098126-29-3
• MF: C₁₀H₁₆BrCl₂N₃
• MW: 329.06413936615
• CID: 5056156
• Update Time: 2025-07-02

5-Bromo-N-(piperidin-4-yl)pyridin-2-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-(piperidin-4-yl)pyridin-2-amine dihydrochloride
• 5-bromo-N-piperidin-4-ylpyridin-2-amine;dihydrochloride
• 5-Bromo-N-(piperidin-4-yl)pyridin-2-amine dihydrochloride

• Inchi： 1S/C10H14BrN3.2ClH/c11-8-1-2-10(13-7-8)14-9-3-5-12-6-4-9;;/h1-2,7,9,12H,3-6H2,(H,13,14);2*1H
• InChI Key： HWAVYKJXAULIGF-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)NC1CCNCC1.Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 171
• Topological Polar Surface Area: 37

Additional information on 5-Bromo-N-(piperidin-4-yl)pyridin-2-amine dihydrochloride

Introduction to 5-Bromo-N-(piperidin-4-yl)pyridin-2-amine dihydrochloride (CAS No. 2098126-29-3)

5-Bromo-N-(piperidin-4-yl)pyridin-2-amine dihydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2098126-29-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This bis-amidine derivative has garnered attention due to its structural complexity and potential biological activities, making it a valuable scaffold for the development of novel therapeutic agents. The compound’s molecular structure, featuring both bromine and piperidine substituents, positions it as a versatile intermediate in synthetic chemistry, particularly in the design of small-molecule inhibitors targeting various disease pathways.

The pharmacological relevance of 5-Bromo-N-(piperidin-4-yl)pyridin-2-amine dihydrochloride stems from its ability to interact with multiple biological targets. Recent studies have highlighted its potential in modulating enzyme activity and receptor binding, which are critical for therapeutic intervention. Specifically, the bromine atom enhances electrophilicity, facilitating covalent bond formation with biological molecules, while the piperidine moiety contributes to solubility and metabolic stability. These features make the compound an attractive candidate for further exploration in drug discovery programs.

In the context of contemporary pharmaceutical research, 5-Bromo-N-(piperidin-4-yl)pyridin-2-amine dihydrochloride has been investigated for its role in addressing unmet medical needs. For instance, preclinical studies have demonstrated its efficacy in inhibiting key enzymes involved in inflammatory and oncogenic pathways. The compound’s ability to disrupt aberrant signaling networks has sparked interest among researchers seeking to develop next-generation therapeutics. Additionally, its dihydrochloride salt form improves stability and bioavailability, enhancing its suitability for clinical translation.

The synthesis of 5-Bromo-N-(piperidin-4-yl)pyridin-2-amine dihydrochloride involves multi-step organic transformations, requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the core pyridine-piperidine scaffold efficiently. The incorporation of bromine at the 5-position of the pyridine ring is a critical step, as it dictates subsequent functionalization and biological activity. Optimizing reaction parameters to minimize side products has been a focal point in improving synthetic routes.

From a computational chemistry perspective, 5-Bromo-N-(piperidin-4-yl)pyridin-2-amine dihydrochloride has been subjected to molecular modeling studies to elucidate its binding interactions with biological targets. Docking simulations have revealed that the compound can engage with proteins involved in metabolic disorders and cancer progression. These insights have guided medicinal chemists in designing derivatives with enhanced potency and selectivity. Furthermore, quantum mechanical calculations have provided insights into the electronic properties of the molecule, aiding in rational drug design strategies.

The safety profile of 5-Bromo-N-(piperidin-4-yl)pyridin-2-amine dihydrochloride is another critical aspect that has been thoroughly evaluated through toxicological studies. Acute and chronic toxicity assessments have been conducted to assess potential adverse effects at various exposure levels. These studies have informed dosing regimens and formulation strategies to ensure patient safety during clinical trials. Additionally, pharmacokinetic analyses have revealed favorable absorption, distribution, metabolism, and excretion (ADME) properties, reinforcing its potential as a viable drug candidate.

The versatility of 5-Bromo-N-(piperidin-4-yl)pyridin-2-amine dihydrochloride extends beyond its primary pharmacological applications. Researchers have explored its use as a building block for more complex molecules through structure-based drug design approaches. By leveraging computational tools and synthetic methodologies, novel analogs with tailored properties have been generated. These derivatives hold promise for addressing diverse therapeutic areas, including neurodegenerative diseases and infectious disorders.

Future directions in the study of 5-Bromo-N-(piperidin-4-yl)pyridin-2-aminedihydrochloride include expanding its chemical space through innovative synthetic strategies and exploring new biological targets. Collaborative efforts between academia and industry are essential to accelerate preclinical development and bring promising compounds closer to clinical application. As our understanding of disease mechanisms evolves, so too will the applications of this versatile intermediate in pharmaceutical research.